Cas no 99585-10-1 (3-Chloro-4-ethoxybenzaldehyde)

• Product Name: 3-Chloro-4-ethoxybenzaldehyde
• CAS No: 99585-10-1
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD06246171
• CID: 1079311
• PubChem ID: 4770035
• Update Time: 2025-06-18

3-Chloro-4-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-ethoxybenzaldehyde
• CHEMBRDG-BB 4015100
• 3-chloro-4-ethoxy-benzaldehyde
• 4-Aethoxy-3-chlor-benzaldehyd
• 4-ethoxy-3-chloro-benzaldehyde
• VS-07507
• ZYDPBMFCTQAEMR-UHFFFAOYSA-N
• SY079304
• FT-0681562
• SCHEMBL566725
• AKOS000111492
• 3-Chloro-4-ethoxybenzaldehyde, AldrichCPR
• CS-0151508
• BB 0241776
• 99585-10-1
• E76073
• MFCD06246171
• DTXSID70406378
• BBL023770
• STL289228

• MDL： MFCD06246171
• Inchi： 1S/C9H9ClO2/c1-2-12-9-4-3-7(6-11)5-8(9)10/h3-6H,2H2,1H3
• InChI Key： ZYDPBMFCTQAEMR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1OCC

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.55120

3-Chloro-4-ethoxybenzaldehyde Security Information

• Hazard Category Code： 22-41
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Chloro-4-ethoxybenzaldehyde

Professional Introduction to 3-Chloro-4-ethoxybenzaldehyde (CAS No. 99585-10-1)

3-Chloro-4-ethoxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 99585-10-1, is a significant organic compound widely utilized in the field of pharmaceutical and chemical synthesis. This compound belongs to the class of aromatic aldehydes, characterized by a benzene ring substituted with a formyl group (-CHO) and two other functional groups: a chlorine atom at the 3-position and an ethoxy group at the 4-position. The unique structural arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in various synthetic pathways.

The synthesis and application of 3-Chloro-4-ethoxybenzaldehyde have garnered considerable attention in recent years due to its versatility in producing more complex molecules. In pharmaceutical research, this compound serves as a precursor for the development of novel therapeutic agents. Its reactivity allows for further functionalization, enabling the construction of intricate molecular frameworks essential for drug design. For instance, the chlorine and ethoxy groups provide handles for nucleophilic substitution reactions, facilitating the introduction of additional pharmacophores or modifying existing ones.

One of the most compelling aspects of 3-Chloro-4-ethoxybenzaldehyde is its role in the synthesis of biologically active compounds. Recent studies have highlighted its utility in generating derivatives with potential antimicrobial, anti-inflammatory, and even anticancer properties. Researchers have demonstrated that by strategically modifying the benzene core or extending the molecular structure through condensation reactions, new scaffolds can be created that exhibit enhanced biological activity. These findings underscore the importance of 3-Chloro-4-ethoxybenzaldehyde as a building block in medicinal chemistry.

The chemical reactivity of 3-Chloro-4-ethoxybenzaldehyde is further enhanced by its ability to participate in various organic transformations. The formyl group is particularly versatile, allowing for condensation reactions with amines to form Schiff bases or participation in aldol condensations to yield β-ketoesters. Additionally, the electron-withdrawing nature of the chlorine substituent influences electrophilic aromatic substitution reactions, enabling selective functionalization at specific positions on the benzene ring. These characteristics make it an indispensable tool for synthetic chemists aiming to construct complex molecules with precise structural motifs.

In industrial applications, 3-Chloro-4-ethoxybenzaldehyde finds use in the production of dyes, fragrances, and specialty chemicals. Its aromatic structure and functional groups contribute to its role as an intermediate in synthesizing molecules that impart color or scent. Moreover, its stability under various reaction conditions makes it suitable for large-scale processes where consistency and efficiency are paramount. The compound’s compatibility with green chemistry principles has also been explored, with efforts focusing on optimizing synthetic routes to minimize waste and reduce environmental impact.

The pharmacological potential of derivatives derived from 3-Chloro-4-ethoxybenzaldehyde has been extensively investigated in recent years. Researchers have leveraged computational modeling and high-throughput screening techniques to identify promising candidates for further development. Some studies have revealed that modifications to the chlorine or ethoxy groups can significantly alter the biological profile of the resulting compounds, leading to enhanced efficacy or reduced toxicity. These discoveries highlight the need for continued exploration into this compound’s derivatives as potential therapeutic agents.

The role of 3-Chloro-4-ethoxybenzaldehyde in academic research has also expanded into areas beyond traditional pharmaceuticals. Its applications in materials science have been explored, particularly in the development of organic semiconductors and liquid crystals. The ability to precisely control molecular architecture through functionalization allows researchers to tailor properties such as charge transportability or optical behavior. Such advancements are crucial for developing next-generation electronic devices and display technologies.

From a regulatory perspective, 3-Chloro-4-ethoxybenzaldehyde (CAS No. 99585-10-1) is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures are essential to ensure worker safety and environmental protection during storage, transportation, and use. While it does not fall under specific hazardous classifications such as flammability or corrosivity, its reactivity necessitates adherence to good laboratory practices (GLP) and industrial safety guidelines.

The future prospects for 3-Chloro-4-ethoxybenzaldehyde are promising, with ongoing research uncovering new synthetic methodologies and applications. Advances in catalytic systems and flow chemistry are expected to enhance its utility further by enabling more efficient and sustainable production processes. Additionally, collaborations between academia and industry will likely drive innovation by combining fundamental research insights with practical industrial needs.

In conclusion,3-Chloro-4-ethoxybenzaldehyde, identified by CAS No. 99585-10-1, is a multifaceted compound with broad applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new possibilities for this compound,3-Chloro-4-ethoxybenzaldehyde will undoubtedly remain at the forefront of chemical innovation.